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Compound of Interest

Compound Name: 2-Aminobiphenyl hydrochloride

Cat. No.: B1276960 Get Quote

Essential Safety and Handling Guide for 2-
Aminobiphenyl Hydrochloride
This guide provides immediate and essential safety and logistical information for the handling

of 2-Aminobiphenyl hydrochloride in a laboratory setting. It is intended for researchers,

scientists, and drug development professionals to ensure safe operational procedures and

proper disposal.

Hazard Identification and Classification
2-Aminobiphenyl hydrochloride is classified as a hazardous substance. It is harmful if

swallowed and is suspected of causing cancer.[1][2] It may also be harmful to aquatic life with

long-lasting effects.[1] The primary routes of exposure are ingestion and inhalation.

GHS Hazard Statements:

H302: Harmful if swallowed.[1][2]

H351: Suspected of causing cancer.[1][2]
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Property Value Source

Molecular Formula C₁₂H₁₂ClN [3]

Molecular Weight 205.68 g/mol [3]

Appearance White to yellow solid/crystals [3][4]

Melting Point 197 °C (decomposes) [5]

Solubility Insoluble in water

Storage Temperature Room temperature, dry [3]

Personal Protective Equipment (PPE)
Strict adherence to PPE guidelines is crucial to minimize exposure risk.

PPE Category Specification Rationale

Hand Protection
Chemical-resistant gloves

(e.g., Nitrile or Butyl rubber).[2]
To prevent skin contact.

Eye Protection
Safety glasses with side

shields or chemical goggles.[1]

To protect eyes from dust and

splashes.

Skin and Body Protection
Protective clothing, such as a

lab coat.
To prevent skin exposure.[1]

Respiratory Protection

Use a dust respirator or work

in a well-ventilated area, such

as a chemical fume hood.[1]

To prevent inhalation of dust.

Safe Handling and Storage
Handling:

Obtain special instructions before use.[1]

Do not handle until all safety precautions have been read and understood.
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Avoid contact with skin and eyes.[1]

Avoid generating dust.[1]

Use in a well-ventilated area.[1]

Do not eat, drink, or smoke when using this product.[1]

Wash hands thoroughly after handling.[1]

Storage:

Store in original, tightly sealed containers.[1]

Store in a cool, dry, and well-ventilated area.[1]

Store locked up.[1]

Store away from incompatible materials such as strong oxidizing agents.[6]

First Aid Measures
Exposure Route First Aid Procedure

Ingestion

If swallowed, call a POISON CENTER or

doctor/physician if you feel unwell.[1] Rinse

mouth.[1]

Inhalation
If inhaled, remove the person to fresh air. Other

measures are usually unnecessary.[1]

Skin Contact

Flush skin and hair with running water (and

soap if available). Seek medical attention in the

event of irritation.[1]

Eye Contact
Wash out immediately with water. If irritation

continues, seek medical attention.[1]

Spill and Disposal Procedures

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB5136777.htm
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://store.apolloscientific.co.uk/storage/msds/OR10963_msds.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1276960?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Spill Response:

For minor spills, avoid generating dust.[1] Sweep or shovel up the material and place it in

a labeled container for disposal.[1]

For major spills, clear the area of personnel and move upwind.[1] Alert emergency

services if necessary.[1]

Disposal:

Dispose of contents and container to an authorized hazardous or special waste collection

point in accordance with local, regional, and national regulations.[1]

Do not dispose of with household garbage or allow it to reach the sewage system.

Experimental Protocol: General Procedure for a
Suzuki-Miyaura Coupling Reaction
2-Aminobiphenyl derivatives are often used in palladium-catalyzed cross-coupling reactions.

The following is a generalized protocol for a Suzuki-Miyaura coupling reaction, a common

application for such compounds. This protocol should be adapted based on the specific

substrates and reaction scale.

Materials:

Aryl halide (e.g., a derivative of 2-Aminobiphenyl hydrochloride)

Boronic acid or ester

Palladium catalyst (e.g., Pd(PPh₃)₄)

Base (e.g., K₂CO₃, Cs₂CO₃)

Solvent (e.g., Toluene, Dioxane, DMF)

Anhydrous sodium sulfate

Deionized water
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Organic solvent for extraction (e.g., Ethyl acetate)

Procedure:

Reaction Setup: In a clean, dry flask, combine the aryl halide, boronic acid, palladium

catalyst, and base under an inert atmosphere (e.g., nitrogen or argon).

Solvent Addition: Add the degassed solvent to the flask via syringe.

Reaction: Stir the mixture at the appropriate temperature (can range from room temperature

to reflux) and monitor the reaction progress by a suitable analytical technique (e.g., TLC or

LC-MS).

Work-up: Once the reaction is complete, cool the mixture to room temperature. Dilute with

water and extract the product with an organic solvent.

Purification: Wash the combined organic layers with brine, dry over anhydrous sodium

sulfate, filter, and concentrate under reduced pressure. The crude product can then be

purified by a suitable method, such as column chromatography or recrystallization.

Safe Handling Workflow
The following diagram outlines the key steps for the safe handling of 2-Aminobiphenyl
hydrochloride in a laboratory setting.
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Safe Handling Workflow for 2-Aminobiphenyl Hydrochloride

Preparation

Handling & Experimentation

Cleanup & Disposal

Emergency Procedures

Review SDS and Protocols

Don Appropriate PPE
(Gloves, Goggles, Lab Coat)

Weigh and Handle in
Ventilated Area (Fume Hood)

Proceed to Handling

Perform Experiment

Decontaminate Work Area

Experiment Complete

Segregate and Label Waste

Dispose of Waste via
Authorized Channels

In Case of Spill:
Follow Spill Protocol

In Case of Exposure:
Follow First Aid Measures

Click to download full resolution via product page

Caption: A stepwise workflow for the safe handling of 2-Aminobiphenyl hydrochloride.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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